Cas no 88395-96-4 (Butanoic acid, 4-chloro-, octadecyl ester)

• Product Name: Butanoic acid, 4-chloro-, octadecyl ester
• CAS No: 88395-96-4
• MF: C₂₂H₄₃ClO₂
• MW: 375.028626680374
• CID: 634328
• PubChem ID: 527655
• Update Time: 2025-04-19

Butanoic acid, 4-chloro-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-, octadecyl ester
• octadecyl 4-chlorobutanoate

• Inchi： 1S/C22H43ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-25-22(24)19-18-20-23/h2-21H2,1H3
• InChI Key： PENLVWCLIVDARD-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.2951583g/mol
• Monoisotopic Mass: 374.2951583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 26.3Ų